Cas no 136247-30-8 (2,2':4',2''-Terpyridine, 6'-(4-methylphenyl)-)

• Product Name: 2,2':4',2''-Terpyridine, 6'-(4-methylphenyl)-
• CAS No: 136247-30-8
• MF: C₂₂H₁₇N₃
• MW: 323.390484571457
• CID: 1239929
• PubChem ID: 9927226
• Update Time: 2025-04-20

2,2':4',2''-Terpyridine, 6'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2':4',2''-Terpyridine, 6'-(4-methylphenyl)-
• 2-(4-methylphenyl)-4,6-dipyridin-2-ylpyridine
• 136247-30-8
• DTXSID00432968

• Inchi： 1S/C22H17N3/c1-16-8-10-17(11-9-16)21-14-18(19-6-2-4-12-23-19)15-22(25-21)20-7-3-5-13-24-20/h2-15H,1H3
• InChI Key： PGLQYDHPEDIJQH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(C2C=CC=CN=2)=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 323.14241
• Monoisotopic Mass: 323.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.67